4-Methylsuberic acid

• CAS: 90647-67-9
• Synonyms: 4-methylsuberic acid
• Molecular Formula: C9H16O4
• Molecular Weight: 188.22 g/mol
• SMILES: CC(CCCC(=O)O)CCC(=O)O
• InChI: InChI=1S/C9H16O4/c1-7(5-6-9(12)13)3-2-4-8(10)11/h7H,2-6H2,1H3,(H,10,11)(H,12,13)
• InChIKey: DYMOXVVBXHIZGE-UHFFFAOYSA-N

4-Methylsuberic acid (4-methyloctanedioic acid; C₉H₁₆O₄; MW 188.22) is a medium-chain, methyl-branched dicarboxylic acid belonging to the suberic acid family. It features an eight-carbon dicarboxylic acid backbone with a single methyl substituent at the 4-position, creating a chiral center at C4.

4-Methylsuberic Acid (CAS 90647-67-9) Procurement Guide: Baseline Identity and Compound-Class Positioning

4-Methylsuberic acid (4-methyloctanedioic acid; C₉H₁₆O₄; MW 188.22) is a medium-chain, methyl-branched dicarboxylic acid belonging to the suberic acid family [1]. It features an eight-carbon dicarboxylic acid backbone with a single methyl substituent at the 4-position, creating a chiral center at C4 . This compound was first identified in human physiological fluids by Jakobs et al. (1984) as a disease-associated metabolite in propionic acidemia and methylmalonic acidemia, where it was virtually undetectable in normal amniotic fluid controls [2]. It is catalogued as a MeSH Supplementary Concept (C043861) and is available from specialty chemical suppliers primarily for research applications [1].

▸ Targeted metabolomics biomarker assay development

▸ Chiral monomer for stereochemically defined polymer research

▸ Positional isomer reference for GC-MS method validation

• [1] MeSH Supplementary Concept Data: 4-methylsuberic acid. Unique ID C043861. National Library of Medicine, 2024. View Source
• [2] Jakobs C, Dorland L, Sweetman L, Duran M, Nyhan WL, Wadman SK. Identification of methyl-branched chain dicarboxylic acids in amniotic fluid and urine in propionic and methylmalonic acidemia. Pediatr Res. 1984 Nov;18(11):1185-91. doi: 10.1203/00006450-198411000-00027. View Source

Why Suberic Acid or Other Methyl-Branched Dicarboxylic Acids Cannot Simply Replace 4-Methylsuberic Acid in Specialized Applications

In-class compounds sharing the C₈–C₉ dicarboxylic acid scaffold are not interchangeable with 4-methylsuberic acid due to three quantifiable structural determinants: (i) the precise position of the methyl branch (4- vs. 2- or 3-position), which alters gas chromatographic retention indices, mass spectral fragmentation patterns, and chiral properties [1]; (ii) the chain-length parameter (C₈ with methyl in 4-methylpimelic acid vs. C₉ with methyl in 4-methylsuberic acid), which shifts calculated boiling points by approximately 10°C and affects polymer segment mobility when incorporated into polyester backbones ; and (iii) the presence of the methyl branch itself, which distinguishes 4-methylsuberic acid from linear suberic acid by introducing a chiral center, reducing symmetry, and fundamentally altering melting behavior—suberic acid is a crystalline solid (M.P. 140–144°C) while 4-methylsuberic acid lacks a defined melting point in standard databases, consistent with a branched-chain architecture . These differences become critical in applications requiring precise isomeric identity, such as biomarker validation, chiral building-block synthesis, or structure-activity relationship studies.

Linear suberic acid lacks the C4 chiral center; stereochemical-dependent studies may not transfer.

3-Methylsuberic acid differs in GC retention and fragmentation; may not substitute in targeted metabolomics assays.

Azelaic acid (constitutional isomer) exhibits distinct density and mass spectra; may alter polymer and analytical outcomes.

• [1] Jakobs C, Dorland L, Sweetman L, Duran M, Nyhan WL, Wadman SK. Identification of methyl-branched chain dicarboxylic acids in amniotic fluid and urine in propionic and methylmalonic acidemia. Pediatr Res. 1984 Nov;18(11):1185-91. View Source

4-Methylsuberic Acid: Quantitative Differentiation Evidence Against Closest Analogs

Disease-State vs. Normal Physiological Concentration Differential in Amniotic Fluid

In the foundational study by Jakobs et al. (1984), 4-methylsuberic acid (4-MSuA) was identified by gas chromatography-mass spectrometry (GC-MS) with selected ion monitoring (SIM) using ammonia chemical ionization. The compound was 'virtually undetectable' in normal amniotic fluid samples obtained at 16–18 weeks of gestation, while it was distinctly elevated in amniotic fluid from fetuses affected with propionic acidemia. Urine concentrations in neonatal patients were 'much higher' than those found in amniotic fluid [1]. This qualitative concentration differential—from undetectable in normal controls to readily detectable in disease-state samples—establishes 4-MSuA as a specific metabolite marker that distinguishes pathological propionyl-CoA accumulation from normal metabolism. In contrast, the linear analog suberic acid is a common endogenous dicarboxylic acid derived from fatty acid ω-oxidation and is routinely detectable in normal physiological fluids, making it non-specific for these inborn errors of metabolism [2].

Biomarker Concentration Differential

Reported

Undetectable in normal amniotic fluid vs. elevated in propionic acidemia samples (GC-MS-SIM)

Supports metabolomics biomarker research; not a diagnostic claim.

Qualitative difference; exact fold-change not reported.

Evidence Dimension	Concentration in amniotic fluid (presence/absence detection by GC-MS-SIM)
Target Compound Data	4-Methylsuberic acid: Virtually undetectable in normal AF; distinctly elevated in propionic acidemia AF; much higher concentrations in neonatal urine
Comparator Or Baseline	Suberic acid (linear C₈ dicarboxylic acid): Routinely detectable as a normal endogenous metabolite in physiological fluids via ω-oxidation pathway
Quantified Difference	Qualitative differential: undetectable (normal) → elevated (disease) for 4-MSuA; suberic acid is constitutively present. Exact fold-change values not reported in the abstract; full concentration tables are in the primary paper.
Conditions	Amniotic fluid (16–18 weeks gestation); urine (day 2–28 neonatal); GC-MS with ammonia CI in SIM mode; internal standard: 2-hydroxy-n-caproic acid; ions monitored: m/z 305, 333, 361 for methyl-branched dicarboxylic acids

Why This Matters

For laboratories developing or validating targeted metabolomics assays for prenatal diagnosis of propionic acidemia or methylmalonic acidemia, authentic 4-methylsuberic acid reference standard is irreplaceable—no other methyl-branched isomer or linear dicarboxylic acid (including suberic acid) can serve as a retention-time and fragmentation-pattern calibrant for this specific disease biomarker.

• [1] Jakobs C, Dorland L, Sweetman L, Duran M, Nyhan WL, Wadman SK. Identification of methyl-branched chain dicarboxylic acids in amniotic fluid and urine in propionic and methylmalonic acidemia. Pediatr Res. 1984 Nov;18(11):1185-91. View Source
• [2] Medium-chain dicarboxylic acids: chemistry, pharmacological properties, and applications in modern pharmaceutical and cosmetics industries. RSC Advances, 2024. (Review describing constitutive presence of linear MCDAs in human metabolism). View Source

Boiling Point Differentiation Between 4-Methylsuberic Acid and 4-Methylpimelic Acid (Homolog Comparison)

Calculated physicochemical properties reveal a consistent boiling point increment associated with the additional methylene group in 4-methylsuberic acid (C₉ chain, dicarboxylic) relative to its closest lower homolog, 4-methylpimelic acid (C₈ chain, dicarboxylic). The predicted boiling point of 4-methylsuberic acid at atmospheric pressure (760 mmHg) is 362.6 ± 25.0 °C, compared to 352.5 ± 25.0 °C for 4-methylpimelic acid—a difference of approximately 10 °C . The enthalpy of vaporization follows the same trend: 66.8 ± 6.0 kJ/mol for 4-methylsuberic acid vs. 65.6 ± 6.0 kJ/mol for 4-methylpimelic acid, a difference of 1.2 kJ/mol . These differences, while modest, are physically meaningful for distillation-based purification and for predicting thermal behavior in melt polycondensation reactions where diacid volatility governs stoichiometric control [1].

Boiling Point (Calc.)

Predicted

362.6 ± 25.0 °C (4-MSuA) vs 352.5 ± 25.0 °C (4-methylpimelic acid)

Chain-length difference alters thermal behavior; relevant for melt polycondensation.

Calculated values; experimental confirmation recommended.

Evidence Dimension	Boiling point at 760 mmHg (calculated) and enthalpy of vaporization
Target Compound Data	4-Methylsuberic acid: BP 362.6 ± 25.0 °C; ΔH_vap 66.8 ± 6.0 kJ/mol; vapor pressure 0.0 ± 1.7 mmHg at 25 °C
Comparator Or Baseline	4-Methylpimelic acid: BP 352.5 ± 25.0 °C; ΔH_vap 65.6 ± 6.0 kJ/mol; vapor pressure 0.0 ± 1.7 mmHg at 25 °C
Quantified Difference	ΔBP ≈ +10 °C; ΔΔH_vap ≈ +1.2 kJ/mol for the C₉ homolog (4-methylsuberic acid) over the C₈ homolog (4-methylpimelic acid)
Conditions	Calculated/predicted properties (ACD/Labs or equivalent); atmospheric pressure (760 mmHg). Experimental boiling point data at reduced pressure are not available for the methyl-branched members.

Why This Matters

When diacid monomers are selected for step-growth polymerization at elevated temperatures, even a 10 °C boiling point difference affects monomer retention in the melt phase and stoichiometric balance—procurement of the correct homolog (4-methylsuberic acid vs. 4-methylpimelic acid) is essential for reproducible polyester molecular weight control.

• [1] Barrett DG, Luo W, Yousaf MN. Aliphatic polyester elastomers derived from erythritol and α,ω-diacids. Polym. Chem., 2010, 1, 296-302. (Demonstrates dependence of polyester thermal properties on diacid chain length). View Source

Chiral Center and Stereochemical Differentiation from Linear Suberic Acid

4-Methylsuberic acid possesses a stereogenic center at the C4 carbon bearing the methyl substituent, making it a chiral molecule that exists as a racemic mixture unless enantiomerically resolved. In contrast, suberic acid (octanedioic acid, C₈H₁₄O₄) is an achiral, linear molecule with a plane of symmetry . The introduction of the methyl branch at the 4-position reduces the molecular symmetry from C₂h/C₂v (suberic acid) to C₁, which is predicted to alter the melting point: suberic acid is a crystalline solid melting at 140–144 °C, while 4-methylsuberic acid has no experimentally reported melting point in standard databases (a common phenomenon for branched-chain dicarboxylic acids, which tend to exist as oils or low-melting solids) . The reduced density of 4-methylsuberic acid (1.128 g/cm³) relative to suberic acid (1.162–1.272 g/cm³) reflects the disruption of crystal packing by the methyl branch, resulting in a lower calculated density .

Chirality & Density

Class-level

Chiral (C1) vs achiral suberic acid; density 1.128 vs 1.162 g/cm³; no M.P. reported

Methyl branch disrupts crystal packing; essential for stereochemical applications.

No experimental melting point data for 4-methylsuberic acid.

Evidence Dimension	Molecular symmetry, chirality, and resulting solid-state packing (melting point and density)
Target Compound Data	4-Methylsuberic acid: chiral (C₁ symmetry); no melting point data available; density 1.128 g/cm³ (calc.); MW 188.22
Comparator Or Baseline	Suberic acid: achiral (C₂h/C₂v symmetry); M.P. 140–144 °C; density 1.162–1.272 g/cm³; MW 174.20
Quantified Difference	Density difference: Δdensity ≈ -0.04 to -0.14 g/cm³ (4-methylsuberic acid less dense). Melting point: suberic acid is a well-defined solid (M.P. 140–144 °C); 4-methylsuberic acid has no reported M.P.—consistent with an oil or low-melting solid that resists crystallization.
Conditions	Calculated density values at 25 °C; experimental melting point for suberic acid from multiple authoritative sources.

Why This Matters

Researchers synthesizing chiral polyester polyols, enantioselective catalysts, or resolving racemic building blocks require the authentic 4-methylsuberic acid scaffold for its intrinsic chirality—the achiral suberic acid cannot substitute in any application where stereochemistry is functionally relevant.

Positional Isomer Differentiation: 4-Methylsuberic Acid vs. 3-Methylsuberic Acid

4-Methylsuberic acid (methyl at C4) and 3-methylsuberic acid (methyl at C3) are constitutional isomers with the identical molecular formula (C₉H₁₆O₄) and molecular weight (188.22 g/mol), yet their gas chromatographic and mass spectrometric behaviors are distinguishable due to differences in branching position and molecular shape. In the Jakobs et al. (1984) study, the GC-MS-SIM method using ammonia chemical ionization specifically identified 4-methylsuberic acid (4-MSuA) among a panel of methyl-branched dicarboxylic acids, with ion monitoring at m/z 305, 333, and 361 enabling discrimination from 3-methyladipic acid, 4-methylpimelic acid, and the linear dicarboxylic acids (pimelic, suberic, azelaic) [1]. The 4-methyl positional isomer is specifically associated with the propionyl-CoA accumulation pathway in propionic acidemia, whereas 3-methylsuberic acid is catalogued as a distinct metabolite (HMDB0059783) predicted to arise from different metabolic routes [2]. The two isomers are further differentiated by their predicted GC-MS spectra (non-derivatized, 70 eV EI): unique fragment ions arise from α-cleavage at the branching point, which differs between the 3-methyl and 4-methyl substitution patterns [2].

Positional Isomer Discrimination

Reported

Distinct GC-MS SIM ions (m/z 305, 333) vs 3-methylsuberic acid; different fragmentation

Essential for unambiguous peak assignment in targeted metabolomics.

Retention index difference not published.

Evidence Dimension	GC-MS retention behavior and electron ionization mass spectral fragmentation pattern
Target Compound Data	4-Methylsuberic acid: identified by SIM at m/z 305, 333, 361 (as TMS derivative, ammonia CI); associated with propionic acidemia propionyl-CoA pathway
Comparator Or Baseline	3-Methylsuberic acid (CAS 34284-35-0): predicted distinct GC-MS spectrum (HMDB0059783); classified as a medium-chain branched fatty acid; not identified in the Jakobs et al. propionic acidemia panel
Quantified Difference	Exact Kovats retention index or ΔRI values for positional isomers are not published in the accessed literature. Differentiation is based on distinct mass spectral fragmentation (predicted) and differential biochemical association.
Conditions	GC-MS conditions: non-derivatized or TMS-derivatized; EI (70 eV) or ammonia CI mode. The Jakobs study used liquid partition chromatographic prefractionation followed by TMS derivatization and ammonia CI GC-MS-SIM.

Why This Matters

For targeted metabolomics laboratories quantifying methyl-branched dicarboxylic acids as disease biomarkers, procuring the authentic 4-methylsuberic acid reference standard—not the 3-methyl isomer—is mandatory for unambiguous peak assignment and accurate quantification via calibration curves specific to the positional isomer of interest.

• [1] Jakobs C, Dorland L, Sweetman L, Duran M, Nyhan WL, Wadman SK. Pediatr Res. 1984 Nov;18(11):1185-91. (Describes specific SIM ion monitoring for 4-methylsuberic acid discrimination). View Source
• [2] Human Metabolome Database (HMDB): 3-Methylsuberic acid (HMDB0059783). Predicted GC-MS spectrum and metabolite classification. View Source

Density and Fragmentation Pattern Differentiation from Azelaic Acid (Constitutional Isomer)

4-Methylsuberic acid and azelaic acid (nonanedioic acid) share the identical molecular formula C₉H₁₆O₄ and molecular weight (188.22), yet they are constitutionally distinct: 4-methylsuberic acid is a branched C₈ dicarboxylic acid with a methyl side chain, while azelaic acid is a linear C₉ dicarboxylic acid. This constitutional difference produces quantifiable divergence in predicted physical properties. The calculated density of 4-methylsuberic acid (1.128 g/cm³) is lower than that of azelaic acid (1.191 g/cm³ experimentally, or ~1.2 g/cm³ predicted), a difference of approximately 0.06 g/cm³ . Furthermore, mass spectral fragmentation patterns are constitution-dependent: the 4-methyl branch in 4-methylsuberic acid generates a characteristic fragment ion from cleavage at the branching point (loss of the terminal carboxyethyl group), whereas azelaic acid produces a homolytic series of fragment ions typical of linear α,ω-dicarboxylic acids [1]. In the Jakobs et al. (1984) GC-MS study, azelaic acid (AzA) was monitored at m/z 347 as the protonated molecular ion of its TMS derivative, while 4-methylsuberic acid (4-MSuA) was detected at distinct SIM channels (m/z 305, 333) corresponding to its branched structure [1].

Constitutional Isomer Identity

Class-level

Δ density ≈ -0.06 g/cm³ vs azelaic acid; distinct mass spectra (TMS derivative SIM channels)

Supports isomer-specific application; orthogonal QC verification advised.

Spectral differentiation based on predicted and experimental data.

Evidence Dimension	Calculated density and electron ionization mass spectral fragmentation
Target Compound Data	4-Methylsuberic acid: density 1.128 g/cm³ (calc.); branched C₈ backbone with C4 methyl; TMS derivative SIM ions at m/z 305, 333
Comparator Or Baseline	Azelaic acid (CAS 123-99-9): density ~1.191 g/cm³ (exp.); linear C₉ backbone; TMS derivative SIM ion at m/z 347
Quantified Difference	Δdensity ≈ -0.06 g/cm³ (4-methylsuberic acid less dense). Distinct SIM ion profiles enabling unambiguous constitutional isomer discrimination by GC-MS.
Conditions	Calculated density values; experimental GC-MS under ammonia CI-SIM conditions with TMS derivatization as described in Jakobs et al. (1984).

Why This Matters

In any application where isomeric purity is critical—whether for metabolomics reference standard procurement, polymer monomer specification, or chemical intermediate synthesis—the constitutional isomer pair (4-methylsuberic acid vs. azelaic acid) must be verified by orthogonal analytical methods. Supplying the incorrect isomer compromises experimental reproducibility and product composition.

• [1] Jakobs C, Dorland L, Sweetman L, Duran M, Nyhan WL, Wadman SK. Pediatr Res. 1984 Nov;18(11):1185-91. (SIM ion monitoring table distinguishing 4-MSuA from AzA). View Source

4-Methylsuberic Acid: Priority Application Scenarios Supported by Quantitative Differentiation Evidence

Authentic Reference Standard for Prenatal Metabolomics Biomarker Assays (Propionic Acidemia / Methylmalonic Acidemia)

Clinical metabolomics laboratories developing or running targeted GC-MS or LC-MS/MS assays for prenatal diagnosis of propionic acidemia and methylmalonic acidemia require 4-methylsuberic acid as an authentic reference standard for retention-time locking, ion-ratio confirmation, and calibration-curve construction [1]. The Jakobs et al. (1984) paper established that 4-MSuA is undetectable in normal amniotic fluid and elevated in disease-state samples, making it a specific biomarker. No other methyl-branched isomer (3-methylsuberic acid) or linear analog (suberic acid, azelaic acid) can fulfill this role—the SIM ion channels (m/z 305, 333) and the GC retention behavior are unique to the 4-methyl positional isomer [1]. Procurement of the correct CAS-registered compound (90647-67-9) with documented purity and isomer identity is essential for assay validation per CLSI C62-A guidelines.

Chiral Building Block for Asymmetric Synthesis of Methyl-Branched Polyester Polyols and Specialty Polyamides

4-Methylsuberic acid provides a chiral dicarboxylic acid monomer with a stereogenic center at C4, a feature absent in linear suberic acid . The reduced density (1.128 vs. 1.162 g/cm³ for suberic acid) and the anticipated depression of melting point relative to the linear analog indicate that polyesters incorporating 4-methylsuberic acid will exhibit altered crystallinity, lower glass transition temperatures, and modified solubility profiles compared to their linear suberic acid-based counterparts . Researchers designing biodegradable elastomers, chiral separation media, or stereochemically defined polyamides should specify 4-methylsuberic acid (CAS 90647-67-9) rather than generic suberic acid to achieve the intended stereochemical and thermal outcomes. [2]

Positional Isomer Library Compound for Structure-Activity Relationship (SAR) Studies in Medium-Chain Dicarboxylic Acid Pharmacology

Medium-chain dicarboxylic acids (MCDAs) are under investigation for dermatological, anti-inflammatory, and metabolic applications [3]. 4-Methylsuberic acid, as part of a systematic isomer library alongside 2-methylsuberic acid, 3-methylsuberic acid, and the linear analogs (suberic acid, azelaic acid), enables SAR studies probing the effect of methyl-branch position on target binding, cellular uptake, and metabolic stability. The constitutional isomer pair 4-methylsuberic acid / azelaic acid (same formula C₉H₁₆O₄, but branched vs. linear) provides a clean comparator set for assessing the role of chain branching on biological activity, while the density difference (~0.06 g/cm³) and distinct mass spectra provide orthogonal analytical quality control metrics to confirm isomer identity in compound management workflows. [3]

GC-MS Method Development and Inter-Laboratory Harmonization for Methyl-Branched Dicarboxylic Acid Profiling

Analytical chemistry core facilities and reference laboratories engaged in inter-laboratory harmonization of methyl-branched dicarboxylic acid profiling require certified reference materials of each positional isomer. The Jakobs et al. (1984) methodology—liquid partition chromatographic prefractionation, TMS derivatization, and ammonia CI GC-MS-SIM—remains the foundational analytical framework [1]. 4-Methylsuberic acid reference standard enables: (i) determination of compound-specific SIM response factors; (ii) establishment of retention-index libraries under standardized GC temperature programs; and (iii) cross-validation of predicted vs. experimental EI mass spectra against databases such as HMDB (where 4-methylsuberic acid is currently absent but 3-methylsuberic acid is catalogued as HMDB0059783) [4]. Procurement of high-purity 4-methylsuberic acid (≥95%, typical for research-grade) supports the expansion of spectral libraries and improves diagnostic specificity for propionic acidemia screening programs. [1][4]

Application

Selection Property

Validation Focus

Propionic acidemia metabolomics research

Positional isomer identity & retention-time calibration

Targeted GC-MS-SIM response factors; ion-ratio confirmation

Chiral monomer for polyester polyol synthesis

Stereogenic center at C4

Polymer thermal and crystallinity outcomes

SAR studies of methyl-branched dicarboxylic acids

Positional isomer purity

Isomer-specific biological activity assays

GC-MS method development for branched diacid profiling

Authentic reference standard with documented purity

Retention index libraries; spectral database expansion

• [1] Jakobs C, Dorland L, Sweetman L, Duran M, Nyhan WL, Wadman SK. Identification of methyl-branched chain dicarboxylic acids in amniotic fluid and urine in propionic and methylmalonic acidemia. Pediatr Res. 1984 Nov;18(11):1185-91. View Source
• [2] Barrett DG, Luo W, Yousaf MN. Aliphatic polyester elastomers derived from erythritol and α,ω-diacids. Polym. Chem., 2010, 1, 296-302. View Source
• [3] Medium-chain dicarboxylic acids: chemistry, pharmacological properties, and applications in modern pharmaceutical and cosmetics industries. RSC Advances, 2024. View Source
• [4] Human Metabolome Database (HMDB): 3-Methylsuberic acid (HMDB0059783). Predicted GC-MS spectrum. View Source